methyl N-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]carbamate

• IUPAC Name: methyl N-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]carbamate
• InChI: InChI=1S/C13H16N2O3/c1-18-13(17)14-12(16)9-15-8-4-6-10-5-2-3-7-11(10)15/h2-3,5,7H,4,6,8-9H2,1H3,(H,14,16,17)
• InChI Key: RDGAYXYLARLWQB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC(=O)CN1CCCC2=CC=CC=C21
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

Methyl N-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]carbamate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science. It is a carbamate derivative that has been synthesized through a variety of methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of methyl N-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]carbamate is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes, such as DNA topoisomerase and acetylcholinesterase. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Methyl N-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]carbamate has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis and inhibit cell proliferation. In bacteria, it has been shown to inhibit growth and induce cell death. In insects, it has been shown to disrupt the nervous system and cause paralysis.

Advantages and Limitations for Lab Experiments

Methyl N-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]carbamate has several advantages for lab experiments. It is easy to synthesize and purify, and it has a wide range of potential applications. However, its toxicity and potential side effects must be carefully considered when designing experiments. Its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on methyl N-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]carbamate. In medicine, it could be further investigated for its potential use as an anticancer agent. In agriculture, it could be studied for its potential use as a biopesticide. In environmental science, it could be investigated for its ability to degrade pollutants in soil and water. Additionally, further studies could be conducted to better understand its mechanism of action and potential side effects.

Synthesis Methods

Methyl N-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]carbamate can be synthesized through various methods, including the reaction of methyl isocyanate with 2-(3,4-dihydro-2H-quinolin-1-yl)acetic acid or its ester. Another method involves the reaction of 2-(3,4-dihydro-2H-quinolin-1-yl)acetic acid with phosgene, followed by reaction with methylamine. The synthesis of this compound has been extensively studied, and various modifications to the synthesis methods have been proposed to improve the yield and purity of the product.

Scientific Research Applications

Methyl N-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]carbamate has been studied for its potential applications in various fields. In medicine, it has been investigated for its antitumor, antiviral, and antibacterial properties. In agriculture, it has been studied for its potential use as a pesticide. In environmental science, it has been investigated for its ability to degrade pollutants in soil and water.